![molecular formula C14H18N6O B5555891 2-ethyl-N-methyl-N-{[2-(methylamino)-5-pyrimidinyl]methyl}-5-pyrimidinecarboxamide](/img/structure/B5555891.png)
2-ethyl-N-methyl-N-{[2-(methylamino)-5-pyrimidinyl]methyl}-5-pyrimidinecarboxamide
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Description
2-ethyl-N-methyl-N-{[2-(methylamino)-5-pyrimidinyl]methyl}-5-pyrimidinecarboxamide is a useful research compound. Its molecular formula is C14H18N6O and its molecular weight is 286.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 286.15420922 g/mol and the complexity rating of the compound is 323. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Inhibition of Gene Expression
Research into pyrimidine derivatives, such as ethyl 2-[(3-methyl-2,5-dioxo(3-pyrrolinyl))amino]-4-(trifluoromethyl)pyrimidine-5-carboxylate, has demonstrated their potential as inhibitors of AP-1 and NF-κB mediated transcriptional activation. These compounds show promise in regulating gene expression, potentially offering pathways for therapeutic intervention in diseases where these transcription factors are implicated. The structure-activity relationship (SAR) studies of these compounds reveal insights into their mechanism of action and provide a basis for the development of more potent inhibitors (Palanki et al., 2002).
Anticancer and Anti-Inflammatory Applications
Novel pyrimidine derivatives have been investigated for their anticancer and anti-inflammatory properties. For instance, synthesis and biological evaluation of novel pyrazolopyrimidines derivatives have been conducted, showing significant anticancer and anti-5-lipoxygenase activities. These findings highlight the potential of pyrimidine derivatives in developing new therapeutic agents for cancer and inflammation-related conditions (Rahmouni et al., 2016).
Development of Supramolecular Assemblies
Pyrimidine derivatives have been utilized in the synthesis of crown-containing hydrogen-bonded supramolecular assemblies. These compounds, due to their ability to form extensive hydrogen bonding, are valuable in constructing novel molecular architectures with potential applications in materials science and nanotechnology. This research exemplifies the versatility of pyrimidine derivatives in contributing to the development of complex molecular systems (Fonari et al., 2004).
Antimicrobial Activity
Thienopyrimidine derivatives have shown pronounced antimicrobial activity, indicating their utility in addressing antibiotic resistance. The synthesis of new thienopyrimidine derivatives and their evaluation against a range of microbial pathogens demonstrate the potential of these compounds in developing new antimicrobial agents. This research area is particularly relevant in the context of increasing global health challenges posed by resistant strains of bacteria and other pathogens (Bhuiyan et al., 2006).
properties
IUPAC Name |
2-ethyl-N-methyl-N-[[2-(methylamino)pyrimidin-5-yl]methyl]pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N6O/c1-4-12-16-7-11(8-17-12)13(21)20(3)9-10-5-18-14(15-2)19-6-10/h5-8H,4,9H2,1-3H3,(H,15,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUQDTWRSUKCZCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=C(C=N1)C(=O)N(C)CC2=CN=C(N=C2)NC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.